Cas no 168558-23-4 (3-ethyl-2,2-difluoro-3-hydroxypentanoic acid)

• Product Name: 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid
• CAS No: 168558-23-4
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 2924835
• PubChem ID: 10487667
• Update Time: 2025-05-26

3-ethyl-2,2-difluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid
• 168558-23-4
• SCHEMBL24361173
• EN300-1599441
• AKOS011686859
• CS-0296441

• Inchi： 1S/C7H12F2O3/c1-3-6(12,4-2)7(8,9)5(10)11/h12H,3-4H2,1-2H3,(H,10,11)
• InChI Key： IIQPZOQRDNTDAH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(CC)(CC)O)F

Computed Properties

• Exact Mass: 182.07545056Da
• Monoisotopic Mass: 182.07545056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid

Introduction to 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid (CAS No. 168558-23-4)

3-ethyl-2,2-difluoro-3-hydroxypentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 168558-23-4, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of both an ethyl side chain and a difluoro substitution pattern in the pentanoic acid backbone imparts distinct electronic and steric properties, making it a promising scaffold for further derivatization and exploration.

The structural motif of 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid positions it as a candidate for various applications, including the development of novel therapeutic agents, biochemical probes, and synthetic intermediates. The hydroxyl group at the third carbon provides a site for further functionalization, while the fluorinated carbonyl group at the second carbon can influence metabolic stability and binding interactions with biological targets. Such structural features are particularly relevant in the context of modern drug discovery, where fine-tuning molecular properties is essential for achieving optimal efficacy and safety profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of compounds like 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid with greater precision. These tools allow for the virtual screening of potential binding sites in biological macromolecules, such as enzymes and receptors, which can guide the design of derivatives with enhanced affinity or selectivity. For instance, studies have demonstrated that fluorinated carboxylic acids can exhibit potent inhibitory effects on certain metabolic pathways by interacting with key enzymes involved in energy metabolism or biosynthesis. The incorporation of fluorine atoms into such molecules often enhances their bioavailability and reduces susceptibility to enzymatic degradation.

In addition to its potential as a lead compound, 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid may serve as a valuable building block in synthetic chemistry. The presence of multiple reactive sites—such as the hydroxyl group and the carboxylic acid moiety—allows for diverse chemical transformations, including esterification, amidation, and condensation reactions. These modifications can be exploited to generate libraries of analogs with tailored properties for specific applications. For example, derivatives of this compound could be explored as precursors for peptide mimetics or as tools to study enzyme mechanisms in detail.

From a biochemical perspective, the unique electronic environment created by the difluoro substitution may influence hydrogen bonding interactions and lipophilicity, parameters that are critical for drug-like characteristics. Preliminary studies have suggested that fluorinated carboxylic acids can exhibit selective interactions with certain protein targets due to their ability to mimic hydrophobic or polar groups depending on the surrounding environment. This versatility makes compounds like 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid particularly interesting for developing targeted therapies against diseases caused by aberrant protein-protein interactions or metabolic dysregulation.

The synthesis of 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid presents both challenges and opportunities for synthetic chemists. While fluorinated intermediates can be sensitive to reaction conditions, modern methodologies have improved their accessibility. Techniques such as nucleophilic substitution reactions on halogenated precursors or metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at desired positions efficiently. The hydroxyl group further allows for protective group strategies during multi-step syntheses, ensuring regioselective functionalization without unintended side reactions.

As research in medicinal chemistry continues to evolve, compounds like 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid are likely to play an increasingly important role in drug discovery pipelines. Their structural complexity combined with functional diversity makes them attractive candidates for further exploration. Collaborative efforts between synthetic chemists and biologists will be essential to unlock their full potential, whether through high-throughput screening campaigns or rational design approaches based on mechanistic insights.

The future directions for studying 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid may include its investigation as an intermediate in biocatalytic processes or its use in probing enzyme active sites through structure-based drug design. Advances in mass spectrometry and NMR spectroscopy will also enhance our ability to characterize its derivatives accurately, providing critical data for optimizing its biological activity. Given its relevance in multiple domains—ranging from material science to pharmaceutical development—the compound exemplifies how carefully designed molecular architectures can yield multifaceted opportunities for innovation.